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Introduction
tert-Butyl peroxybenzoate (TBPB) has emerged as a highly effective and chemoselective

reagent for the N-benzoylation of aliphatic amines.[1][2] This methodology, developed by Yadav

and Bhanage, offers a significant advancement in amide synthesis by proceeding under

catalyst- and solvent-free conditions at room temperature.[1] The reaction is characterized by

its high yields, broad substrate scope, and remarkable selectivity for aliphatic amines over

aromatic amines and alcohols, making it a valuable tool in organic synthesis, particularly in the

development of pharmaceuticals and other fine chemicals.[1]

Advantages of TBPB for Benzoylation
Mild Reaction Conditions: The benzoylation occurs at room temperature without the need for

a catalyst or solvent, simplifying the experimental setup and reducing environmental impact.

[1]

High Chemoselectivity: TBPB selectively benzoylates aliphatic amines in the presence of

typically more reactive functional groups like aromatic amines and hydroxyls.[1] For instance,

aniline, phenol, and hexanol do not react under these conditions.[1]

Excellent Yields: The protocol consistently delivers high to excellent yields of the

corresponding N-benzoylated products, typically in the range of 90-97%.[1]
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Broad Substrate Scope: The method is applicable to a wide variety of primary and secondary

aliphatic amines, including benzylic, cyclic, and heterocyclic amines.[1]

Scalability: The procedure has been successfully demonstrated on a gram scale, indicating

its potential for larger-scale synthetic applications.[1]

Data Presentation
The following tables summarize the quantitative data for the N-benzoylation of various aliphatic

amines using TBPB.

Table 1: Benzoylation of Primary Aliphatic Amines

Entry Amine Substrate Time (h) Yield (%)

1 n-Butylamine 3 95

2 iso-Butylamine 3 94

3 sec-Butylamine 3.5 93

4 tert-Butylamine 4 92

5 Cyclohexylamine 3 96

6 Benzylamine 2.5 97

7
4-

Methoxybenzylamine
2.5 96

8 Furfurylamine 3 94

Table 2: Benzoylation of Secondary Aliphatic Amines
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Entry Amine Substrate Time (h) Yield (%)

1 Diethylamine 4 92

2 Di-n-propylamine 4 91

3 Di-n-butylamine 4.5 90

4 Piperidine 3.5 95

5 Morpholine 3.5 96

6 N-Methylbenzylamine 3 94

Experimental Protocols
General Procedure for the N-Benzoylation of Aliphatic
Amines
Materials:

Aliphatic amine (1.0 mmol)

tert-Butyl peroxybenzoate (TBPB) (1.2 mmol)

Round-bottom flask (10 mL)

Magnetic stirrer and stir bar

Ethyl acetate

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Rotary evaporator

Silica gel for column chromatography
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Procedure:

To a 10 mL round-bottom flask, add the aliphatic amine (1.0 mmol).

Add tert-butyl peroxybenzoate (1.2 mmol) to the flask.

Stir the reaction mixture at room temperature. The progress of the reaction can be monitored

by thin-layer chromatography (TLC).

Upon completion of the reaction, add ethyl acetate (10 mL) to the reaction mixture.

Wash the organic layer with saturated sodium bicarbonate solution (2 x 10 mL) and then with

brine (10 mL).

Dry the organic layer over anhydrous sodium sulfate and filter.

Concentrate the filtrate under reduced pressure using a rotary evaporator.

Purify the crude product by silica gel column chromatography using a suitable eluent system

(e.g., ethyl acetate/hexane) to afford the pure N-benzoylated amine.

Proposed Reaction Mechanism
The reaction is proposed to proceed through a nucleophilic attack of the aliphatic amine on the

electrophilic carbonyl carbon of TBPB. This is followed by the cleavage of the O-O bond and

the elimination of tert-butanol to yield the N-benzoylated product. This non-radical pathway

explains the high selectivity observed, as a radical mechanism would be less discriminate.
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Reactants

Transition State
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R-NH₂
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[Ph-C(O⁻)(NH₂⁺-R)-O-O-tBu]

Nucleophilic
Attack

Ph-C(=O)O-O-tBu
(TBPB)

Ph-C(=O)NH-R
(N-Benzoylated Amine)

O-O Bond Cleavage &
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tBuOH
(tert-Butanol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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